Cas no 14321-25-6 (2-(N-Benzyl-N-methylamino)acetonitrile)

• Product Name: 2-(N-Benzyl-N-methylamino)acetonitrile
• CAS No: 14321-25-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD09906884
• CID: 866602
• Update Time: 2025-10-29

2-(N-Benzyl-N-methylamino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• n-benzyl-n-methylamino-acetonitrile
• N-methyl-N-(phenylmethyl)aminoacetonitrile
• 2-(benzyl(methyl)amino)acetonitrile
• 2-(N-BENZYL-N-METHYLAMINO)ACETONITRILE
• [benzyl(methyl)amino]acetonitrile
• Acetonitrile, [methyl(phenylmethyl)amino]-
• (Benzylmethylamino)acetonitrile
• (Benzyl-methyl-amino)-acetonitrile
• NSC601838
• Acetonitrile, 2-[methyl(phenylmethyl)amino]-
• (N-Methylbenzylamino)acetonitrile
• BBL000586
• STK824603
• AB0086010
• H2451
• 2-(N-Benzyl-N-methylamino)acetonitrile

• MDL： MFCD09906884
• Inchi： 1S/C10H12N2/c1-12(8-7-11)9-10-5-3-2-4-6-10/h2-6H,8-9H2,1H3
• InChI Key： KUSXDIGALTYDLG-UHFFFAOYSA-N
• SMILES： N(C)(CC#N)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: 1.8
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(N-Benzyl-N-methylamino)acetonitrile

Comprehensive Overview of 2-(N-Benzyl-N-methylamino)acetonitrile (CAS No. 14321-25-6)

2-(N-Benzyl-N-methylamino)acetonitrile (CAS No. 14321-25-6) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a benzyl group and a nitrile functional group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, catalysis, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's N-Benzyl-N-methylamino moiety is particularly significant in designing bioactive molecules, as it mimics structural motifs found in many FDA-approved drugs. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of potential therapeutics. This relevance to medicinal chemistry answers frequent search queries about "nitrile-containing drug candidates" and "benzylamine derivatives in pharma."

From a synthetic perspective, 2-(N-Benzyl-N-methylamino)acetonitrile serves as a building block for heterocyclic compounds, addressing growing interest in click chemistry and multicomponent reactions. Its acetonitrile segment enables diverse transformations, including cycloadditions and nucleophilic substitutions – topics frequently searched in academic databases and AI-powered research tools like Reaxys or SciFinder.

Industrial applications leverage this compound's stability and reactivity for specialty chemicals production. Manufacturers value its compatibility with flow chemistry systems, a trending topic in process optimization forums. The compound's CAS No. 14321-25-6 consistently appears in patent literature concerning crop protection agents and electronic materials, reflecting cross-industry utility.

Analytical characterization of 2-(N-Benzyl-N-methylamino)acetonitrile typically involves HPLC, GC-MS, and NMR spectroscopy – techniques commonly searched alongside "organic compound verification methods." The nitrile group's distinct IR absorption around 2250 cm^-1 provides a reliable identification marker, as discussed in recent spectroscopy webinars and analytical chemistry publications.

Environmental considerations position this compound as a subject in benign-by-design initiatives. Its moderate polarity and controlled biodegradability profile meet emerging requirements for eco-friendly reagents – a hot topic in ESG-focused research. Regulatory databases show increasing searches for "nitrile safety profiles" and "benzylamine derivatives environmental impact," reflecting stakeholder concerns.

In academic settings, CAS No. 14321-25-6 frequently appears in organic synthesis coursework and research methodology papers. Its balanced reactivity makes it ideal for demonstrating protecting group strategies and selective functionalization – concepts trending in chemistry education platforms. The compound's structure-activity relationship (SAR) studies also feature prominently in computational chemistry discussions.

Market analyses indicate growing demand for 2-(N-Benzyl-N-methylamino)acetonitrile in Asia-Pacific research hubs, correlating with increased publications about high-value chemical intermediates. Suppliers emphasize its batch-to-batch consistency and scalable production – key purchasing factors identified in laboratory procurement surveys. These commercial aspects address frequent searches for "reliable nitrile suppliers" and "custom synthesis services."

Future research directions may explore this compound's potential in metal-organic frameworks (MOFs) or photocatalysis, aligning with Nobel Prize-winning chemistry trends. Its dual functionality positions it well for cascade reactions – a technique gaining traction in automated synthesis platforms. Such forward-looking applications respond to searches about "next-gen synthetic methodologies" and "AI-assisted reaction design."

Quality control protocols for 14321-25-6 typically specify ≥98% purity by HPLC analysis, with strict limits on residual solvents – parameters heavily searched alongside "analytical method validation." Storage recommendations emphasize protection from moisture and oxidation, topics covered in popular chemical handling guides and laboratory safety courses.